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Compound of Interest

Compound Name: 3-Dimethylaminophenol

Cat. No.: B024353 Get Quote

Ensuring the safe and compliant disposal of 3-Dimethylaminophenol is paramount in any

research and development setting. This guide provides essential procedural information for

laboratory personnel on the proper handling, temporary storage, and disposal of this

compound.

3-Dimethylaminophenol is a combustible solid that is harmful if swallowed, in contact with

skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.

[1] Adherence to strict safety protocols is crucial to mitigate risks during its handling and

disposal.

Immediate Safety and Handling
Before handling 3-Dimethylaminophenol, it is imperative to be familiar with its hazards and to

wear the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2][3]
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Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or other symptoms are experienced.[1][2][3] All

handling of 3-Dimethylaminophenol should ideally be conducted within a chemical fume

hood.[1]

General Handling Precautions:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash your face, hands, and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep the container away from heat and sources of ignition.[3]

Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.

Containment: Use personal protective equipment.[1] For small spills, you can vacuum or

sweep up the material.[2]

Collection: Shovel the spilled material into suitable, labeled containers for disposal.[1] Avoid

generating dust during this process.[1][2]

Decontamination: For contaminated surfaces, after removing the bulk material, a suggested

method is to solvent wash with 60-70% ethanol, followed by washing with a soap and water

solution.[4]

Disposal of Cleanup Materials: Seal any contaminated absorbent paper or clothing in a

vapor-tight plastic bag for eventual disposal with the chemical waste.[4]
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Disposal Procedure
The final disposal of 3-Dimethylaminophenol and its containers must be conducted in

accordance with all applicable local, regional, and national regulations.

Key Disposal Steps:

Waste Characterization: 3-Dimethylaminophenol is classified as a hazardous material.

Containerization: Place the waste material in a suitable, clearly labeled, and tightly sealed

container.

Engage a Licensed Waste Disposal Company: The disposal of this chemical must be

handled by an approved and licensed waste disposal plant.[1][3][5] Do not attempt to

dispose of this chemical through standard laboratory drains or as regular solid waste.

Documentation: Maintain all necessary records of the disposal process as required by your

institution and local regulations.

Quantitative Safety Data
Property Value Source

Flash Point 148 °C / 298.4 °F (closed cup) [1][6]

Melting Point 80 - 85 °C / 176 - 185 °F [1]

Incompatible Substances

Acids, strong bases, acid

chlorides, acid anhydrides,

strong oxidizing agents.[2][7]

[8]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
Dimethylaminophenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC115860250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23067&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/t58203
https://www.fishersci.com/store/msds?partNumber=AC115860250&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d144002
https://www.fishersci.com/store/msds?partNumber=AC115860250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9177961_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9177961.htm
https://www.chemsrc.com/en/cas/99-07-0_829379.html
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Spill Response

Disposal Process

Start: Need to Dispose of 3-Dimethylaminophenol

Wear Appropriate PPE:
- Goggles
- Gloves

- Respirator

Handle in a Chemical Fume Hood

Is there a spill?

Contain Spill:
- Evacuate & Ventilate

- Sweep or vacuum solid material

Yes

Package Waste in Labeled,
Sealed Container

No

Decontaminate Area:
- Ethanol wash

- Soap and water wash

Store Temporarily in a
Cool, Dry, Well-Ventilated Area

Contact Licensed
Waste Disposal Company

Complete Disposal
Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 3-Dimethylaminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b024353?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC115860250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9177961_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9177961_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB23067&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/t58203
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d144002
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9177961.htm
https://www.chemsrc.com/en/cas/99-07-0_829379.html
https://www.benchchem.com/product/b024353#3-dimethylaminophenol-proper-disposal-procedures
https://www.benchchem.com/product/b024353#3-dimethylaminophenol-proper-disposal-procedures
https://www.benchchem.com/product/b024353#3-dimethylaminophenol-proper-disposal-procedures
https://www.benchchem.com/product/b024353#3-dimethylaminophenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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